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Compound of Interest

Compound Name: 4-(2-Methoxyethoxy)benzonitrile

CAS No.: 80407-66-5

Cat. No.: B1353073

Get Quote

Compound Identification & Physical Profile
User Query:“I received this compound, but the physical state seems ambiguous (semi-

solid/solid). Is this normal?”

Technical Insight: Yes, this is expected behavior for 4-(2-Methoxyethoxy)benzonitrile. This

compound is a low-melting solid with a melting point range typically between 44–46°C [1].

Depending on your laboratory's ambient temperature and shipping conditions, it may arrive as

a fused solid, a semi-solid, or a crystalline powder. This physical instability near room

temperature requires specific handling protocols to ensure accurate weighing and

stoichiometry.
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Property Value Technical Note

Chemical Structure

Benzonitrile ring with para-

substituted methoxyethoxy tail.

[1]

The ether tail adds lipophilicity;

the nitrile is the reactive center.

Physical State Solid / Low-Melting Solid
Critical: May melt in warm

storage (>30°C).

Melting Point 44–46°C [1]
Avoid storing near equipment

exhaust or in direct sunlight.

Solubility
DMSO, Methanol, DCM, Ethyl

Acetate
Insoluble in water.

Stability
Good, but ether tail is

oxidation-prone.

Potential for slow peroxide

formation over extended

storage.

Storage Recommendations (Critical Protocol)
User Query:“How should I store this to prevent degradation over 6+ months?”

Expert Recommendation: Due to the ether linkage (methoxyethoxy group), this compound has

a latent susceptibility to auto-oxidation (peroxide formation) upon exposure to air, and the nitrile

group requires protection from moisture to prevent hydrolysis to the amide/acid.

Storage Decision Matrix

Incoming Shipment Check Seal & Temp

Short Term (<1 Month)
Desiccator / RTImmediate Use

Long Term (>1 Month)
Refrigerator (2-8°C)

Storage
Purge Headspace
(Argon/Nitrogen)

Best Practice

Prevent Oxidation

Click to download full resolution via product page

Figure 1: Decision matrix for storage based on usage duration. Note that refrigeration is

preferred to maintain the solid state.
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Detailed Storage Protocol
Temperature: Store at 2–8°C.

Reasoning: Keeping the compound well below its melting point (44°C) prevents "caking"

and surface area reduction, which can trap moisture and accelerate degradation.

Atmosphere: Store under Inert Gas (Argon or Nitrogen).

Reasoning: The methoxyethoxy tail is an ether. While less reactive than diisopropyl ether,

ethers can slowly form peroxides. Inert gas excludes oxygen, mitigating this risk [2].

Container: Amber glass vial with a PTFE-lined screw cap.

Reasoning: Amber glass protects from light (UV can degrade aromatic nitriles); PTFE

prevents leaching of plasticizers which can occur with low-melting organic solids.

Handling & Solubilization Guide
User Query:“The compound is sticking to my spatula and difficult to weigh. How do I handle

this?”

Troubleshooting Guide: Because the melting point is near human body temperature, the heat

transfer from handling the vial or using a warm spatula can cause the solid to become tacky.
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Check Physical State
(Is it fused/melted?)

State: Free-flowing Powder State: Fused/Sticky Block

Weigh quickly
(Cold Spatula)

Chill Vial (4°C)
for 30 mins

Alternative: Warm to 50°C
Handle as Liquid

Pipette by Density
(d ≈ 1.09 g/mL)

Click to download full resolution via product page

Figure 2: Handling logic for low-melting solids. Chilling restores brittleness for weighing; melting

allows volumetric transfer.

Solubilization FAQs
Q: What is the best solvent for NMR/Stock solutions?

A:DMSO-d6 or Chloroform-d (CDCl3).

Protocol: The compound is highly lipophilic. For biological assays, prepare a 100 mM

stock in DMSO. It will remain stable at -20°C for up to 6 months.

Avoid: Water or aqueous buffers directly. It will precipitate immediately.

Q: Can I use alcohols?

A: Yes, Methanol and Ethanol are good solvents.[2]

Caution: If using for reactions involving strong acids/bases, avoid alcohols as they may

participate in trans-esterification or Pinner reaction side-products with the nitrile group [3].
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Safety & Emergency Response
User Query:“Are there specific hazards beyond standard chemical handling?”

Safety Profile (Nitrile Specifics): While this specific nitrile is an intermediate, aromatic nitriles

carry inherent risks.

Skin Absorption:

Risk: Nitriles can penetrate standard latex gloves.

Recommendation: Use Nitrile gloves (min 0.11mm thickness) or double-glove. Change

immediately if splashed.

Metabolic Toxicity:

Mechanism: Aromatic nitriles are generally more stable than aliphatic ones, but metabolic

processing can theoretically release cyanide ions, though this is slow for benzonitriles.

Symptom Watch: Headache, dizziness, or weakness after handling.

First Aid:

Inhalation: Remove to fresh air.

Skin: Wash with soap and water for 15 minutes. Do not use organic solvents to clean skin,

as this increases absorption.

Troubleshooting Common Issues
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Issue Probable Cause Corrective Action

Sample is Yellow
Oxidation of the ether tail or

trace phenol impurities.

Check purity via HPLC. If

>98%, the color may be a

trace chromophore. If <95%,

repurify via recrystallization

(EtOH/Water).

Hygroscopicity

Sample absorbed water

(common if stored cold and

opened warm).

Dry in a vacuum desiccator

over P2O5 for 24 hours.

"Missing" Nitrile Peak in IR
Hydrolysis to amide (rare) or

masking.

Nitrile stretch appears ~2220-

2240 cm⁻¹. If absent, the

compound may have

hydrolyzed to the amide (check

for C=O ~1680 cm⁻¹).
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(Note: CAS 80036-62-6 provided in the prompt is cross-referenced with the chemically identical

structure under CAS 80407-66-5 found in literature. Always verify the Certificate of Analysis for

your specific batch.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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